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Acetophenazine: Properties and Hazards

Acetophenazine is a phenothiazine-derived antipsychotic agent used in research for studying psychotic

disorders like schizophrenia [1]. It primarily functions as a dopamine D2 receptor antagonist [2] [1].

Hazard Classification [3]:

Acute Toxicity, Oral (Category 4): Harmful if swallowed (H302).

Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.
Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects (H410).

Handling, Storage, and First Aid

For safe laboratory work with Acetophenazine, adhere to the following protocols based on its safety data

sheet [3].

Handling & Storage
Aspect

Recommended Protocol

Personal Protective
Equipment (PPE)

Safety goggles, protective gloves, suitable respirator, impervious clothing [3].
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Handling & Storage
Aspect

Recommended Protocol

Engineering Controls Use in areas with appropriate exhaust ventilation; ensure accessible safety

shower/eye wash [3].

Handling Precautions Avoid inhalation, skin/eye contact, and dust formation; do not eat, drink, or

smoke in the lab [3].

Storage Conditions Keep container tightly sealed in a cool, well-ventilated area; store away from

direct sunlight/ignition sources [3]. Specific storage temperatures: -20°C
(powder) or -80°C (in solvent) [3] [1].

Incompatible
Materials

Strong acids, strong alkalis, strong oxidizing agents, and strong reducing
agents [3].

First Aid Measures [3]:

Eye Contact: Flush immediately with large amounts of water for several minutes while holding

eyelids open. Call a physician.
Skin Contact: Rinse skin thoroughly with water. Remove contaminated clothing and shoes. Call a
physician.
Inhalation: Relocate to fresh air.

Ingestion: Wash out mouth with water. Do NOT induce vomiting. Call a physician or a poison
center.

Experimental Preparation Guide

The following workflow and table outline the preparation of Acetophenazine stock solutions based on data

from a supplier for research use [1].
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Start: Prepare Acetophenazine Stock Solution

Select solvent:
• DMSO (Hygroscopic)
• Methanol (Slightly soluble)

Weigh Acetophenazine powder

Add solvent to achieve
concentration of up to 100 mg/mL

(242.98 mM in DMSO)

Use ultrasonic treatment to
aid dissolution if necessary

Aliquot solution to avoid
repeated freeze-thaw cycles

Store aliquots:
• -80°C for 6 months
• -20°C for 1 month

Click to download full resolution via product page

Preparation of Stock Solutions [1]:

Parameter Details / Instructions

Solubility Soluble in DMSO (100 mg/mL, 242.98 mM) and slightly soluble in methanol [1].
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Parameter Details / Instructions

Solution
Preparation

Dissolve in solvent (e.g., DMSO) to desired concentration. Ultrasonication may be
needed to aid dissolution [1].

Aliquot &
Storage

Aliquot the solution into working volumes. Store at -80°C for 6 months or -20°C for
1 month. Avoid repeated freeze-thaw cycles [1].

Critical Safety Notes

For Research Use Only: The information pertains to the laboratory chemical, not a pharmaceutical
product. It is not for human or veterinary use [1].

Environmental Hazard: Take precautions to avoid release into the environment due to its high
toxicity to aquatic life [3].

Spill Management: Collect spillage with a liquid-binding material (e.g., diatomite). Decontaminate
surfaces and equipment by scrubbing with alcohol. Dispose of contaminated material according to

local regulations for hazardous waste [3].

Key Information Gaps

Search results lack complete data for a full application note. Key information gaps include:

Detailed Physical/Chemical Properties: Melting/boiling point, flash point, vapor pressure [3] [4].
Stability Under Various Conditions: Specific incompatabilities beyond broad categories [3].

Toxicokinetic Data: Absorption, distribution, metabolism, and excretion (ADME) profiles [2].
Waste Disposal Procedures: Specific, detailed methods for waste stream treatment [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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